Cas no 149488-90-4 (Benzene, [1-(isothiocyanatomethyl)propyl]-)
149488-90-4 structure
Product Name:Benzene, [1-(isothiocyanatomethyl)propyl]-
CAS No:149488-90-4
MF:C11H13NS
MW:191.29262137413
CID:3785239
PubChem ID:22758875
Update Time:2025-04-22
Benzene, [1-(isothiocyanatomethyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [1-(isothiocyanatomethyl)propyl]-
- SCHEMBL6956846
- [1-(Isothiocyanatomethyl)propyl]benzene
- DTXSID801279515
- 149488-90-4
-
- Inchi: 1S/C11H13NS/c1-2-10(8-12-9-13)11-6-4-3-5-7-11/h3-7,10H,2,8H2,1H3
- InChI Key: GEELGSLNMJTDTD-UHFFFAOYSA-N
- SMILES: S=C=NCC(C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 191.07687059Da
- Monoisotopic Mass: 191.07687059Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 44.5Ų
Benzene, [1-(isothiocyanatomethyl)propyl]- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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